Cas no 211057-65-7 (3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-)
211057-65-7 structure
Product Name:3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-
CAS No:211057-65-7
MF:C13H11N3O2S
MW:273.310341119766
CID:1398404
PubChem ID:395463
Update Time:2025-04-20
3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-
- 5-methyl-2-(4-methyl-2-nitroanilino)thiophene-3-carbonitrile
- 2-(2-(Hydroxy(oxido)amino)-4-methylanilino)-5-methyl-3-thiophenecarbonitrile
- NSC700026
- NCI60_035885
- 5-methyl-2-(4-methyl-2-nitro-anilino)thiophene-3-carbonitrile
- DTXSID70327892
- 211057-65-7
- CHEMBL1989297
- NSC-700026
- 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]-3-thiophenecarbonitrile
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- Inchi: 1S/C13H11N3O2S/c1-8-3-4-11(12(5-8)16(17)18)15-13-10(7-14)6-9(2)19-13/h3-6,15H,1-2H3
- InChI Key: YGDGUDUBRJZFGJ-UHFFFAOYSA-N
- SMILES: S1C(C)=CC(C#N)=C1NC1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.05733
- Monoisotopic Mass: 273.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 78.96
3-Thiophenecarbonitrile, 5-methyl-2-[(4-methyl-2-nitrophenyl)amino]- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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